Magnesium sulfate
Magnesium sulfate
Magnesium sulfate is a magnesium salt having sulfate as the counterion. It has a role as an anticonvulsant, a cardiovascular drug, a calcium channel blocker, an anaesthetic, a tocolytic agent, an anti-arrhythmia drug, an analgesic and a fertilizer. It is a magnesium salt and a metal sulfate.
A small colorless crystal used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells. Excitation and contraction are uncoupled, which decreases the frequency and force of contractions. (From AMA Drug Evaluations Annual, 1992, p1083)
A small colorless crystal used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells. Excitation and contraction are uncoupled, which decreases the frequency and force of contractions. (From AMA Drug Evaluations Annual, 1992, p1083)
Brand Name:
Vulcanchem
CAS No.:
139939-75-6
VCID:
VC21282251
InChI:
InChI=1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
SMILES:
[O-]S(=O)(=O)[O-].[Mg+2]
Molecular Formula:
MgSO4
MgO4S
MgO4S
Molecular Weight:
120.37 g/mol
Magnesium sulfate
CAS No.: 139939-75-6
Cat. No.: VC21282251
Molecular Formula: MgSO4
MgO4S
Molecular Weight: 120.37 g/mol
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Specification
| Description | Magnesium sulfate is a magnesium salt having sulfate as the counterion. It has a role as an anticonvulsant, a cardiovascular drug, a calcium channel blocker, an anaesthetic, a tocolytic agent, an anti-arrhythmia drug, an analgesic and a fertilizer. It is a magnesium salt and a metal sulfate. A small colorless crystal used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells. Excitation and contraction are uncoupled, which decreases the frequency and force of contractions. (From AMA Drug Evaluations Annual, 1992, p1083) |
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| CAS No. | 139939-75-6 |
| Molecular Formula | MgSO4 MgO4S |
| Molecular Weight | 120.37 g/mol |
| IUPAC Name | magnesium;sulfate |
| Standard InChI | InChI=1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
| Standard InChI Key | CSNNHWWHGAXBCP-UHFFFAOYSA-L |
| SMILES | [O-]S(=O)(=O)[O-].[Mg+2] |
| Canonical SMILES | [O-]S(=O)(=O)[O-].[Mg+2] |
| Colorform | Colorless crystalline solid Orthorhombic crystals Opaque powde |
| Melting Point | 1124 °C (decomposition) Decomposes @ 1124 °C |
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